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Introduction

Cephalothin is a first-generation cephalosporin antibiotic with a bactericidal action that inhibits
bacterial cell wall synthesis. Determining the Minimum Inhibitory Concentration (MIC) of
cephalothin is a critical in vitro susceptibility testing method in microbiology. The MIC is defined
as the lowest concentration of an antimicrobial agent that prevents the visible growth of a
microorganism after a standardized incubation period.[1][2] This information is fundamental for
understanding the efficacy of cephalothin against specific pathogens, monitoring the
emergence of resistance, and providing essential data for drug development and clinical
therapeutic guidance.

It is important to note that while historically used as a surrogate for other first-generation
cephalosporins, studies have shown that cephalothin can be a poor predictor of susceptibility
for some other drugs in this class, such as cephalexin.[3] Therefore, specific testing for the
intended therapeutic agent is often recommended. The protocols detailed below are based on
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guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European
Committee on Antimicrobial Susceptibility Testing (EUCAST).[4][5]

Data Presentation

Table 1: Quality Control (QC) Ranges for Cephalothin
MIC Testing

Quality control is essential to ensure the accuracy and reproducibility of MIC testing. The
following table provides the acceptable MIC ranges for reference strains as specified by the
Clinical and Laboratory Standards Institute (CLSI).

Quality Control Strain CLSI Acceptable MIC Range (pg/mL)
Staphylococcus aureus ATCC 29213 0.125-05

Escherichia coli ATCC 25922 4-16

[6]

Table 2: Cephalothin MIC Distribution for Select
Pathogens

The following table summarizes the MIC50 and MIC90 values for cephalothin against common
bacterial isolates. These values represent the MIC required to inhibit 50% and 90% of the
tested isolates, respectively.
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Bacterial Species MICso (pg/mL) MICso (pg/mL)
Staphylococcus

pseZd)i,ntermedius =0.06 2

Escherichia coli 3.13 >64

Klebsiella pneumoniae 6.25 >64

Proteus mirabilis 3.13 >64
Staphylococcus aureus 1.56 >64
Staphylococcus epidermidis 0.78 >64

[3]61[7]

Table 3: CLSI Interpretive Criteria for Cephalothin

Interpretive criteria, or breakpoints, are used to categorize an isolate as Susceptible (S),
Intermediate (1), or Resistant (R) based on its MIC value. It is crucial to consult the latest CLSI
M2100 document for the most current breakpoints, as these can be revised. For uncomplicated
urinary tract infections, cefazolin is now considered a more reliable surrogate than cephalothin
for predicting the activity of oral cephalosporins.[8]

. . Zone Diameter MIC Breakpoints
Organism Disk Content .
Breakpoints (mm) (ng/mL)

S I

Enterobacterales (for
uncomplicated UTI 30 ug >18 15-17

only)

[8]

Experimental Protocols

Two primary methods for determining the MIC of cephalothin are broth microdilution and agar
dilution. The Kirby-Bauer disk diffusion method is a qualitative or semi-quantitative alternative
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that determines susceptibility based on the zone of growth inhibition.

Protocol 1: Broth Microdilution Method

This method involves challenging a standardized bacterial inoculum with serial dilutions of
cephalothin in a liquid growth medium within a 96-well microtiter plate.[1][2]

Materials:

Cephalothin powder (USP grade)

 Sterile deionized water or other appropriate solvent
o Cation-adjusted Mueller-Hinton Broth (CAMHB)

» Sterile 96-well, U-bottom microtiter plates

o Bacterial strains (test isolates and QC strains)
 Sterile petri dishes, test tubes, and pipettes

e McFarland 0.5 turbidity standard

» Spectrophotometer or nephelometer (optional)

¢ Incubator (35°C + 2°C)

Vortex mixer

Procedure:
e Preparation of Cephalothin Stock Solution:
o Calculate the amount of cephalothin powder needed based on its potency.

o Prepare a 1 mg/mL (1000 pg/mL) stock solution by dissolving the powder in sterile
deionized water.[1]

o Filter-sterilize the stock solution using a 0.22 um syringe filter.
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o Store aliquots at -20°C or below.[1]

o Preparation of Bacterial Inoculum:

o Streak the test organism onto a non-selective agar plate and incubate at 35°C * 2°C for
18-24 hours.[1]

o Select 3-5 well-isolated colonies and suspend them in sterile saline or CAMHB.[1]

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1
x 108 CFU/mL).[1] This can be done visually or with a spectrophotometer (absorbance at
625 nm between 0.08 and 0.13).[1]

o Within 15 minutes, dilute the standardized suspension in CAMHB to achieve a final
inoculum concentration of approximately 5 x 10> CFU/mL in each well of the microtiter
plate.[1]

o Preparation of Cephalothin Dilutions in a 96-Well Plate:

[e]

Dispense 100 pL of sterile CAMHB into all wells of a 96-well plate.[1]

o Add 100 pL of a working solution of cephalothin (at twice the desired highest final
concentration) to the wells in the first column.[1]

o Perform two-fold serial dilutions by transferring 100 pL from the first column to the second,
and so on, across the plate.[1] Discard 100 pL from the last column of dilutions.[1]

o Designate control wells: a growth control (broth and inoculum, no antibiotic) and a sterility
control (broth only).[1]

¢ Inoculation and Incubation:

o Add 100 puL of the final bacterial inoculum to each well (except the sterility control).[1] The
final volume in each well will be 200 pL.[1]

o Cover the plate and incubate at 35°C + 2°C for 16-20 hours in ambient air.[1]

« Interpretation of Results:
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o After incubation, visually inspect the wells for turbidity or a pellet of bacterial growth.[1]

o The MIC is the lowest concentration of cephalothin that completely inhibits visible bacterial
growth.[1]

Protocol 2: Agar Dilution Method

In this method, varying concentrations of cephalothin are incorporated into an agar medium,
which is then inoculated with the test organisms.[9]

Materials:

¢ Cephalothin powder and solvent

e Mueller-Hinton Agar (MHA)

 Sterile petri dishes

e Bacterial inoculum suspension (0.5 McFarland standard)
¢ Inoculator (e.g., multipoint replicator)

Procedure:

o Preparation of Cephalothin-Containing Agar Plates:

[e]

Prepare a series of cephalothin dilutions at 10 times the final desired concentrations.

o

Prepare molten MHA and cool to 45-50°C.

[¢]

For each concentration, add 1 part of the cephalothin dilution to 9 parts of molten agar.

[¢]

Mix gently and pour into sterile petri dishes.

[e]

Include a drug-free agar plate as a growth control.
e Inoculum Preparation:

o Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.
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o Further, dilute this suspension to achieve a final inoculum of approximately 1 x 104 CFU
per spot.[2]

e Inoculation and Incubation:

o Spot the standardized inoculum onto the surface of each agar plate.

o Allow the spots to dry, then invert the plates and incubate at 35°C * 2°C for 16-20 hours.
« Interpretation of Results:

o The MIC is the lowest concentration of cephalothin that inhibits the visible growth of the
bacteria.[9]

Protocol 3: Kirby-Bauer Disk Diffusion Method

This is a qualitative method to determine the susceptibility of bacteria to antibiotics.[10][11]

Materials:

Mueller-Hinton Agar (MHA) plates

e Cephalothin disks (30 ug)

e Bacterial inoculum suspension (0.5 McFarland standard)
« Sterile cotton swabs

e Forceps

e Incubator (35°C + 2°C)

Ruler or caliper
Procedure:
e Inoculum Preparation:

o Prepare a bacterial suspension adjusted to a 0.5 McFarland standard.[12]
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Inoculation of MHA Plate:

o Dip a sterile cotton swab into the inoculum and remove excess fluid.

o Evenly swab the entire surface of the MHA plate to create a uniform lawn of bacteria.[10]

Application of Antibiotic Disks:

o Using sterile forceps, place a 30 ug cephalothin disk onto the surface of the inoculated
MHA plate.[13]

o Gently press the disk to ensure complete contact with the agar.[14]

Incubation:

o Invert the plate and incubate at 35°C + 2°C for 16-18 hours.[14]

Interpretation of Results:

o Measure the diameter of the zone of complete growth inhibition around the disk in
millimeters.[14]

o Interpret the results as Susceptible, Intermediate, or Resistant by comparing the zone
diameter to the established breakpoints from CLSI guidelines.[8]

Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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